Cas no 101-55-3 (1-Bromo-4-phenoxybenzene)
1-Bromo-4-phenoxybenzene is a brominated aromatic compound featuring a phenoxy substituent at the para position relative to the bromine atom. This structure makes it a versatile intermediate in organic synthesis, particularly in cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings, where it serves as an electrophilic aryl bromide component. Its stability and well-defined reactivity profile facilitate precise functionalization in the production of pharmaceuticals, agrochemicals, and advanced materials. The electron-rich phenoxy group enhances its utility in designing complex molecular architectures. High purity grades are available to ensure consistent performance in demanding synthetic applications. Proper handling under inert conditions is recommended due to its sensitivity to moisture and light.

1-Bromo-4-phenoxybenzene structure
Product name:1-Bromo-4-phenoxybenzene
1-Bromo-4-phenoxybenzene Chemical and Physical Properties
Names and Identifiers
-
- 1-Bromo-4-phenoxybenzene
- 1-BROMO-4-PHENOXY-BENZENE (4-BROMOPHENYL PHENYL ETHER)
- 4-bromo-1-phenoxy-benzene
- 4-Bromodiphenyl ether
- p-Bromodiphenyl ether? 4-Bromophenoxybenzene
- 4-Bromophenoxybenzene
- 11 -Bromo-4-phenoxybenzene
- 4-Bromodiphenyl ester
- 4-Bromodiphenyl etherneat
- 4-Bromophenyl phenyl ether
- 4-Bromophenylphenylether Solution
- BDE No 3 solution
- Haloether Mix for Waste Water
- Haloethers
- Haloethers Mix
- Haloethers Mix: non-RCRA Analytes
- 4-phenoxy phenyl bromide
- Base
- Low Concentration Base
- Neutrals - Mix 1
- para-bromophenoxybenzene
- p-bromodiphenyl ether
- p-bromophenyl phenacyl sulfide
- p-bromophenyl phenyl ether
- p-phenoxybromobenzene
- PBDE 3
- 4-bromo-diphenylethe
- P-BROMDIPHENYL ETHER
- 4-BROMODIPHENYL OXIDE
- diphenyl,4-bromo-ethe
- p-Bromophenoxybenzene
- BDE No 3 solution
- Benzene, 1-bromo-4-phenoxy-
- 4-Bromodiphenylether
- Ether, p-bromophenyl phenyl
- Phenyl ether, 4-bromo-
- Diphenyl ether, 4-bromo-
- Ether, 4-bromophenyl phenyl
- p-(Phenoxy)bromobenzene
- Phenyl (4-bromophenyl) ether
- 4-Phenoxy-1-bromobenzene
- N19SE3QCFN
- 1-bromo-
- NCGC00258821-01
- NCGC00164213-03
- NSC 5619
- NCGC00164213-02
- Tox21_300512
- FT-0617888
- 1-bromo-4-(phenoxy)benzene
- 1-bromo-4-phenoxy-benzene;4-BROMODIPHENYLETHER
- DTXSID8023927
- 4-phenoxybromobenzene
- p-Bromphenyl phenyl ether
- Tox21_201269
- B0637
- JDUYPUMQALQRCN-UHFFFAOYSA-
- NSC-5619
- NCGC00164213-01
- AC-23584
- p-Phenoxyphenyl bromide
- DTXCID503927
- 4-Bromophenoxybenzene;4-Bromodiphenyl ester
- AI3-23460
- RCRA waste no. U030
- PS-7501
- EN300-195694
- CS-M1054
- EINECS 202-952-4
- 4-phenoxyphenyl bromide
- J-000428
- AKOS005207110
- 4-Bromodiphenyl ether, 99%
- 101-55-3
- 1-bromo-4-phenoxy-benzene
- NSC5619
- CHEBI:77421
- SCHEMBL314422
- NCGC00254405-01
- Q27146950
- PBDE No. 3
- CAS-101-55-3
- UNII-N19SE3QCFN
- InChI=1/C12H9BrO/c13-10-6-8-12(9-7-10)14-11-4-2-1-3-5-11/h1-9H
- CHEMBL1873236
- NS00021441
- MFCD00000094
- HSDB 2747
- A800403
- P-BROMOPHENYL PHENYL ETHER [HSDB]
- AC-22960
- 1-Bromo-4-phenoxybenzene;p-Bromophenyl phenyl ether;4-Bromophenylphenylether
-
- MDL: MFCD00000094
- Inchi: 1S/C12H9BrO/c13-10-6-8-12(9-7-10)14-11-4-2-1-3-5-11/h1-9H
- InChI Key: JDUYPUMQALQRCN-UHFFFAOYSA-N
- SMILES: BrC1C([H])=C([H])C(=C([H])C=1[H])OC1C([H])=C([H])C([H])=C([H])C=1[H]
- BRN: 1308972
Computed Properties
- Exact Mass: 247.98368g/mol
- Surface Charge: 0
- XLogP3: 4.4
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Rotatable Bond Count: 2
- Monoisotopic Mass: 247.98368g/mol
- Monoisotopic Mass: 247.98368g/mol
- Topological Polar Surface Area: 9.2Ų
- Heavy Atom Count: 14
- Complexity: 158
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- Surface Charge: 0
- Tautomer Count: nothing
Experimental Properties
- Color/Form: Colorless to Yellow Liquid
- Density: 1.423 g/mL at 25 °C(lit.)
- Melting Point: 18 °C (lit.)
- Boiling Point: 305°C(lit.)
- Flash Point: Fahrenheit: >235.4 ° f
Celsius: >113 ° c - Refractive Index: n20/D 1.607(lit.)
- Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents.
- PSA: 9.23000
- LogP: 4.24140
- FEMA: 2697
- Color/Form: 50 μg/mL in isooctane
- Solubility: Not determined
1-Bromo-4-phenoxybenzene Security Information
-
Symbol:
- Prompt:warning
- Signal Word:Danger
- Hazard Statement: H315-H319-H410
- Warning Statement: P264-P273-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P391-P501
- Hazardous Material transportation number:UN 3082 9/PG 3
- WGK Germany:3
- Hazard Category Code: 22-41-43-50/53
- Safety Instruction: S60-S61-S62-S36/37/39-S26
-
Hazardous Material Identification:
- HazardClass:9
- Storage Condition:Room temperature
- Safety Term:S60;S61
- TSCA:Yes
- PackingGroup:III
- Packing Group:III
- Packing Group:III
- Risk Phrases:R50/53
1-Bromo-4-phenoxybenzene Customs Data
- HS CODE:2909309090
- Customs Data:
China Customs Code:
2909309090Overview:
2909309090 Other aromatic ethers and their halogenated derivatives\sulfonation\Nitrated derivative(Including nitrosative derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2909309090 other aromatic ethers and their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%
1-Bromo-4-phenoxybenzene Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1057319-10g |
1-Bromo-4-phenoxybenzene |
101-55-3 | 98% | 10g |
¥56 | 2023-04-17 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1057319-25g |
1-Bromo-4-phenoxybenzene |
101-55-3 | 98% | 25g |
¥94 | 2023-04-17 | |
abcr | AB172322-25 g |
4-Bromodiphenyl ether, 99%; . |
101-55-3 | 99% | 25g |
€64.00 | 2023-05-07 | |
AstaTech | 54781-500/G |
4-BROMODIPHENYLETHER |
101-55-3 | 97% | 500/G |
$POA | 2022-06-02 | |
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | B0637-25G |
4-Bromodiphenyl Ether |
101-55-3 | >98.0%(GC) | 25g |
¥240.00 | 2024-04-18 | |
TRC | B687273-100mg |
1-Bromo-4-phenoxybenzene |
101-55-3 | 100mg |
$ 65.00 | 2023-09-08 | ||
TRC | B687273-1g |
1-Bromo-4-phenoxybenzene |
101-55-3 | 1g |
$ 110.00 | 2023-04-18 | ||
Alichem | A013017797-500mg |
1-Bromo-4-phenoxybenzene |
101-55-3 | 97% | 500mg |
$790.55 | 2023-09-04 | |
Alichem | A013017797-250mg |
1-Bromo-4-phenoxybenzene |
101-55-3 | 97% | 250mg |
$475.20 | 2023-09-04 | |
AstaTech | 54781-100/G |
4-BROMODIPHENYLETHER |
101-55-3 | 97% | 100g |
$49 | 2023-09-17 |
1-Bromo-4-phenoxybenzene Related Literature
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Jose María Zapico,Pilar Serra,Josune García-Sanmartín,Kamila Filipiak,Rodrigo J. Carbajo,Anne K. Schott,Antonio Pineda-Lucena,Alfredo Martínez,Sonsoles Martín-Santamaría,Beatriz de Pascual-Teresa,Ana Ramos Org. Biomol. Chem. 2011 9 4587
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2. 438. p-PhenoxyphenyldichlorophosphineW. Cule Davies,Colin J. O. R. Morris J. Chem. Soc. 1932 2880
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3. 350. The electric dipole moments of diphenyl ether and some derivatives in the vapour phase; and a revision of the oxygen valency angle in these compoundsI. E. Coop,L. E. Sutton J. Chem. Soc. 1938 1869
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Kokkirala Swapna,Sabbavarapu Narayana Murthy,Mocharla Tarani Jyothi,Yadavalli Venkata Durga Nageswar Org. Biomol. Chem. 2011 9 5978
-
Sumeyra Gülle,Halil Ibrahim Ulusoy,Abuzar Kabir,Angela Tartaglia,Kenneth G. Furton,Marcello Locatelli,Victoria F. Samanidou Anal. Methods 2019 11 6136
Related Categories
- Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromodiphenyl ethers
- Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers Bromodiphenyl ethers
- Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
- Solvents and Organic Chemicals Organic Compounds Hydrocarbons
101-55-3 (1-Bromo-4-phenoxybenzene) Related Products
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:101-55-3)1-Bromo-4-phenoxybenzene

Purity:99%
Quantity:500g
Price ($):157.0
Suzhou Senfeida Chemical Co., Ltd
(CAS:101-55-3)4-Bromophenyl phenyl ether

Purity:99%
Quantity:200KG
Price ($):Inquiry